N-(2-chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(2-chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16ClF4N3OS/c21-14-8-11(22)6-7-16(14)27-17(29)10-30-19-13(9-26)18(20(23,24)25)12-4-2-1-3-5-15(12)28-19/h6-8H,1-5,10H2,(H,27,29)
• InChI Key: FELBLNFYXFSGEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C20H16ClF4N3OS
• Molecular Weight: 457.9 g/mol

Description

N-(2-chloro-4-fluorophenyl)-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H16ClF4N3OS and its molecular weight is 457.9g/mol. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

The compound has been explored in the context of antiviral and antimicrobial activities. For instance, studies have synthesized and characterized various derivatives of this compound, highlighting their potential applications in combating microbial and viral infections. One specific area of interest has been its potential role in antiviral activities against COVID-19, where molecular docking techniques have been employed to assess its effectiveness against SARS-CoV-2 protein. Additionally, antimicrobial properties of similar compounds have been evaluated, indicating the broader spectrum of applications in the medical field (Mary et al., 2020), (MahyavanshiJyotindra et al., 2011).

Chemical Synthesis and Structural Analysis

The compound and its derivatives have been subjects of extensive chemical synthesis and structural analysis. Research has delved into the synthesis of novel derivatives, aiming to enhance their biological activity or to understand their chemical properties better. For example, studies have been conducted to understand the synthesis routes of various derivatives, their structural elucidation through spectroscopic methods, and their potential as pesticides. The molecular structure, interactions, and spectroscopic signatures have also been analyzed using advanced techniques such as quantum chemical insight and vibrational spectroscopy, providing a deep understanding of the compound's characteristics (Mary et al., 2022), (Olszewska et al., 2011).

Pharmacokinetic Properties

Further research has been dedicated to understanding the pharmacokinetic properties of the compound, particularly focusing on its potential as a drug. This involves studying its absorption, distribution, metabolism, excretion, and toxicity, which are crucial for developing any pharmaceutical agent. The compound's drug likeness has been analyzed based on established rules, and its binding energy has been evaluated to understand its potential efficacy (Mary et al., 2020).